Cas no 15846-15-8 (4,6-Dimethoxypyrimidin-5-amine)

• Product Name: 4,6-Dimethoxypyrimidin-5-amine
• CAS No: 15846-15-8
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD00194013
• CID: 121219
• PubChem ID: 2817979
• Update Time: 2025-11-02

4,6-Dimethoxypyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethoxypyrimidin-5-amine
• 5-Amino-4,6-dimethoxypyrimidine
• 5-Pyrimidinamine,4,6-dimethoxy-
• 4,6-Dimethoxy-5-aminopyrimidine
• 4,6-dimethoxy-pyrimidin-5-ylamine
• 4,6-dimethoxypyrimidine-5-ylamine
• 5-pyrimidinamine,4,6-dimethoxy
• 6-dimethoxypyrimidine
• 4,6-Dimethoxy-5-pyrimidineamine
• 5-Pyrimidinamine, 4,6-dimethoxy-
• 4,6-dimethoxypyrimidin-5-ylamine
• 4,6-dimethoxy-5-pyrimidinamine
• 5-amino-4,6-dimethoxypyrimidin
• SYIABKXOJVXKDU-UHFFFAOYSA-N
• SBB051966
• EBD2145156
• AB0031908
• ST50983832
• ST24028697
• X5145
• 4CH-0
• SB57750
• AKOS003621198
• MFCD00194013
• TS-00076
• 5-Pyrimidinamine, 4,6-dimethoxy-
• FT-0750758
• 15846-15-8
• A852024
• EN300-1295908
• AMY131
• SY110262
• DTXSID90384725
• CS-0097886
• SCHEMBL2900733
• DB-064225

• MDL： MFCD00194013
• Inchi： 1S/C6H9N3O2/c1-10-5-4(7)6(11-2)9-3-8-5/h3H,7H2,1-2H3
• InChI Key： SYIABKXOJVXKDU-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(N=CN=1)OC)N

Computed Properties

• Exact Mass: 155.06900
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3
• XLogP3: 0.1

Experimental Properties

• Density: 1.229±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 95-96 ºC (ligroine )
• Boiling Point: 296.6°C at 760 mmHg
• Flash Point: 133.2°C
• Refractive Index: 1.547
• Solubility: Slightly soluble (17 g/l) (25 º C),
• PSA: 70.26000
• LogP: 0.65720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4,6-Dimethoxypyrimidin-5-amine

Comprehensive Overview of 4,6-Dimethoxypyrimidin-5-amine (CAS No. 15846-15-8): Properties, Applications, and Industry Insights

4,6-Dimethoxypyrimidin-5-amine (CAS No. 15846-15-8) is a specialized organic compound belonging to the pyrimidine family, a class of heterocyclic aromatic compounds with significant relevance in pharmaceutical, agrochemical, and material science research. This compound, characterized by its dimethoxy-substituted pyrimidine core, has garnered attention due to its versatile reactivity and potential applications in drug discovery and synthesis. The molecular formula C₆H₉N₃O₂ and a molecular weight of 155.15 g/mol make it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for 4,6-Dimethoxypyrimidin-5-amine has surged, driven by its role in synthesizing kinase inhibitors and antiviral agents, topics highly searched in academic and industrial circles. Researchers frequently explore its utility in structure-activity relationship (SAR) studies, particularly for optimizing drug candidates targeting metabolic disorders and oncology. The compound's electron-rich pyrimidine ring facilitates nucleophilic substitutions, enabling derivatization for tailored bioactivity—a feature often highlighted in patents and peer-reviewed journals.

The synthesis of CAS No. 15846-15-8 typically involves multistep organic reactions, including condensation and methoxylation, with yields optimized through modern catalytic methods. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify purity, a critical parameter given its use in high-value applications. Environmental and regulatory considerations have also shaped its production, with manufacturers adopting green chemistry principles to reduce waste and energy consumption—a trend aligned with global sustainability goals.

Beyond pharmaceuticals, 4,6-Dimethoxypyrimidin-5-amine finds niche applications in agrochemical formulations, where it serves as a precursor for herbicides and plant growth regulators. This aligns with growing public interest in precision agriculture and crop protection technologies, frequently queried in search engines. Its stability under physiological conditions further makes it a candidate for prodrug development, a hot topic in medicinal chemistry forums.

Market analysts note that the Asia-Pacific region dominates production of CAS 15846-15-8, with suppliers emphasizing GMP compliance and batch-to-batch consistency. Quality control protocols often include rigorous testing for residual solvents and heavy metals, addressing concerns raised in pharmaceutical supply chain discussions. The compound's pricing fluctuates based on raw material availability and demand from contract research organizations (CROs), reflecting broader trends in outsourced drug development.

Future prospects for 4,6-Dimethoxypyrimidin-5-amine include exploration in bioconjugation chemistry and nanomaterial functionalization, areas gaining traction in scientific literature. Collaborative studies between academia and industry continue to uncover novel reactivities, positioning this compound as a building block for innovation in life sciences and beyond. As synthetic methodologies advance, its accessibility and application scope are expected to expand, reinforcing its status as a key intermediate in modern chemistry.